Cas no 418795-30-9 (1H-PYRROLO[2,3-B]PYRIDINE, 1-(4-PYRIDINYLMETHYL)-)
418795-30-9 structure
Product Name:1H-PYRROLO[2,3-B]PYRIDINE, 1-(4-PYRIDINYLMETHYL)-
CAS No:418795-30-9
MF:C13H11N3
MW:209.246542215347
CID:3235956
PubChem ID:76852303
Update Time:2025-04-21
1H-PYRROLO[2,3-B]PYRIDINE, 1-(4-PYRIDINYLMETHYL)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-PYRROLO[2,3-B]PYRIDINE, 1-(4-PYRIDINYLMETHYL)-
- 418795-30-9
- 1h-pyrrolo[2,3-b]pyridine,1-(4-pyridinylmethyl)-
-
- Inchi: 1S/C13H11N3/c1-2-12-5-9-16(13(12)15-6-1)10-11-3-7-14-8-4-11/h1-9H,10H2
- InChI Key: QQULILUQVCLCEG-UHFFFAOYSA-N
- SMILES: N1(C=CC2=CC=CN=C12)CC1C=CN=CC=1
Computed Properties
- Exact Mass: 209.095297364Da
- Monoisotopic Mass: 209.095297364Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 30.7Ų
1H-PYRROLO[2,3-B]PYRIDINE, 1-(4-PYRIDINYLMETHYL)- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
418795-30-9 (1H-PYRROLO[2,3-B]PYRIDINE, 1-(4-PYRIDINYLMETHYL)-) Related Products
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